Gas oils (petroleum), full-range
Description
Significance of Full-Range Gas Oils within the Global Petroleum Value Chain
The petroleum value chain encompasses a series of processes, from the exploration and production of crude oil (upstream) to its transportation and storage (midstream), and finally to refining and marketing of finished products (downstream). intertekinform.com Full-range gas oils are a primary product of the initial distillation of crude oil in the downstream sector and a key intermediate stream within the refinery. emcombustion.espetroconnect.co Their significance lies in their versatility; they serve as a direct blending component for diesel fuel and heating oil, and more importantly, as a principal feedstock for secondary conversion units. onepetro.orgabb.com These conversion processes, such as fluid catalytic cracking (FCC) and hydrocracking, upgrade the lower-value gas oil into higher-value products like gasoline and other light distillates. youtube.com This transformative capability makes full-range gas oils a linchpin in a refinery's economic viability, allowing for the flexible adjustment of product slates to meet market demands. emcombustion.es The global consumption of refined petroleum products, including those derived from gas oils, is immense, highlighting the critical role of this hydrocarbon fraction in powering transportation and industry worldwide. wikipedia.org
The composition of full-range gas oil, which is a complex mixture of hydrocarbons, directly influences its processing and end-use applications. nih.gov This variability necessitates a deep understanding of its chemical and physical properties to ensure efficient and effective utilization within the petroleum value chain.
Evolution of Research Perspectives on Full-Range Gas Oils
Research perspectives on full-range gas oils have evolved significantly over the decades, driven by technological advancements, shifting market demands, and increasingly stringent environmental regulations. researchgate.net Early research focused primarily on the fundamental characterization and distillation of crude oil fractions to produce usable fuels. researchgate.net The advent of catalytic cracking in the mid-20th century marked a paradigm shift, steering research towards understanding the catalytic conversion of gas oils into gasoline to meet the burgeoning demand from the automotive sector. youtube.com
In recent decades, the focus has broadened considerably. The drive for cleaner fuels has spurred intensive research into hydrodesulfurization (HDS) and other hydrotreating processes to remove sulfur and other undesirable compounds from gas oils. acs.org This is crucial for meeting environmental mandates aimed at reducing air pollution. Furthermore, the development of advanced analytical techniques has enabled a more detailed molecular-level characterization of these complex mixtures, leading to a more profound understanding of structure-reactivity relationships. mdpi.com This, in turn, has facilitated the development of more efficient catalysts and optimized process conditions. acs.org The contemporary research landscape also encompasses the exploration of alternative feedstocks and co-processing of bio-oils with petroleum-derived gas oils, reflecting the industry's move towards a more sustainable energy future. energy.govstaroilco.netenergy.gov The integration of computational modeling and data-driven approaches is another key evolutionary step, enabling predictive analysis of gas oil properties and behavior during processing. siemens.comresearchgate.net
Methodological Approaches in Full-Range Gas Oil Scholarly Investigations
The investigation of full-range gas oils employs a diverse and sophisticated array of methodological approaches, spanning analytical chemistry, physical property testing, and computational modeling.
Analytical Techniques:
A cornerstone of gas oil research is the detailed characterization of its complex composition. eolss.net Various chromatographic and spectroscopic techniques are indispensable for this purpose.
Gas Chromatography (GC): GC is a fundamental tool for separating and quantifying the hydrocarbon components of gas oils. petro-online.com Techniques like GC with flame ionization detection (GC-FID) and two-dimensional gas chromatography (GCxGC) provide detailed information on the distribution of different hydrocarbon types. petro-online.comresearchgate.netapi.org
Mass Spectrometry (MS): Often coupled with GC (GC-MS), mass spectrometry aids in the identification of individual compounds by determining their molecular weight and fragmentation patterns. eolss.net
Spectroscopy: Techniques such as infrared (IR) and ultraviolet (UV) spectroscopy are utilized to determine the content of aromatic hydrocarbons. researchgate.netnih.gov Nuclear Magnetic Resonance (NMR) spectroscopy, particularly low-field NMR (LF-NMR), has emerged as a powerful, non-invasive method for characterizing crude oil and its fractions, providing insights into composition, viscosity, and water content. mdpi.com
Physical and Chemical Property Determination:
Standardized test methods are crucial for determining the bulk properties of gas oils, which dictate their performance and suitability for various applications. These methods are often defined by organizations like ASTM International. erpnext.comastm.org
| Property | Significance | Typical Test Methods |
| Density/Specific Gravity | Indicates the heaviness of the oil and is important for quality control and volumetric measurements. inflibnet.ac.in | Hydrometer methods, Digital density meters |
| Viscosity | Measures the fluid's resistance to flow, impacting pumping and atomization. inflibnet.ac.in | Capillary viscometers, Rotational viscometers |
| Distillation Range | Determines the boiling point distribution of the hydrocarbon components. eolss.net | ASTM D86, ASTM D1160 (for vacuum distillation) |
| Flash Point | The lowest temperature at which vapors will ignite, a key safety parameter. inflibnet.ac.in | Pensky-Martens closed cup tester |
| Cloud Point & Pour Point | Indicate the low-temperature operability of the fuel. inflibnet.ac.in | ASTM D2500, ASTM D97 |
| Sulfur Content | A critical environmental parameter, strictly regulated in fuels. inflibnet.ac.in | X-ray fluorescence (XRF), Ultraviolet fluorescence (UVF) |
| Cetane Number | An indicator of the ignition quality of diesel fuel. | Engine-based tests (ASTM D613), Derived Cetane Number (DCN) instruments |
Computational Modeling:
In recent years, computational chemistry and process modeling have become increasingly important in the study of gas oils. siemens.comresearchgate.net
Molecular Modeling: Computational chemistry methods allow for the simulation of molecular structures and properties, aiding in the understanding of reaction mechanisms and the design of new catalysts. siemens.com
Process Simulation: Software tools are used to model and optimize refinery processes like hydrocracking and FCC, predicting product yields and properties based on feedstock characteristics and operating conditions.
Property Prediction: Empirical and semi-empirical models are developed to predict physical and chemical properties of gas oil fractions based on more easily measurable parameters. nih.govmdpi.com These models are valuable for process control and optimization. mdpi.com
The integration of these diverse methodologies provides a comprehensive framework for advancing the science and technology associated with full-range gas oils, ensuring their efficient and responsible utilization in the global energy system.
Properties
CAS No. |
128683-28-3 |
|---|---|
Molecular Formula |
C5H15NO2SSi |
Synonyms |
Gas oils (petroleum), full-range |
Origin of Product |
United States |
Advanced Analytical Methodologies for Comprehensive Molecular Characterization of Full Range Gas Oils
High-Resolution Chromatographic Techniques for Complex Mixture Separation
Chromatography is fundamental to analyzing complex mixtures like gas oils by separating individual components or chemical classes. Advanced, multidimensional techniques have become essential for overcoming the limitations of single-dimension separations when faced with tens of thousands of compounds.
Comprehensive two-dimensional gas chromatography (GC×GC) represents a significant advancement for the detailed analysis of petroleum products. ifpenergiesnouvelles.fr The technique utilizes two columns with different separation mechanisms (e.g., nonpolar followed by polar) connected via a modulator. sepsolve.comwikipedia.org The modulator traps, focuses, and re-injects fractions from the first-dimension (1D) column onto the second-dimension (2D) column. ifpenergiesnouvelles.fr This process occurs continuously throughout the analysis, ensuring that the entire sample undergoes two distinct separations. ifpenergiesnouvelles.fr
The primary benefit of GC×GC is a massive increase in peak capacity, which is approximately the product of the peak capacities of the two individual columns. ifpenergiesnouvelles.fr This enhanced resolving power allows for the separation of co-eluting compounds that would overlap in a conventional one-dimensional GC analysis, revealing minor components often hidden under larger peaks. sepsolve.com The resulting data is presented as a 2D chromatogram where compounds are organized into structured groups based on properties like volatility (1D) and polarity (2D), which simplifies identification. ifpenergiesnouvelles.fr GCxGC is a powerful tool for analyzing fossil and alternative fuels, including the full range of light to middle distillates. dlr.de High-temperature (HT) GCxGC methods have been specifically developed to extend the application to heavier fractions like vacuum gas oils (VGO), analyzing hydrocarbons up to nC(60). researchgate.net
| Parameter | Condition |
|---|---|
| First Dimension (1D) Column | BPX50 (60 m length; 0.25 mm ID; 0.25 µm film thickness) |
| Second Dimension (2D) Column | BPX5 (3 m length; 0.15 mm inner diameter; 0.25 µm film thickness) |
| Oven Program | Start at 28°C (hold 0.5 min), ramp to 330°C at 3.3 K/min |
| Pressure Program | Start at 230 kPa (hold 0.5 min), ramp to 330 kPa at 1.1 kPa/min |
| Modulator | Thermal modulator (e.g., from ZOEX) |
| Detectors | Simultaneous Mass Spectrometry (MS) and Flame Ionization Detector (FID) |
For separations based on chemical polarity, multidimensional liquid chromatography (2D-LC) offers significantly enhanced resolving power compared to single-column HPLC. acs.org In a comprehensive 2D-LC (or LCxLC) setup, the entire sample is subjected to two independent separation modes. youtube.com This is typically achieved by coupling two columns with different selectivities via a switching valve interface that systematically transfers fractions from the first dimension to the second. youtube.comyoutube.com
The primary advantage of 2D-LC in gas oil analysis is its ability to perform group-type separations based on polarity, for example, separating aliphatic compounds from aromatic compounds. While reversed-phase separations are common in both dimensions (RPLCxRPLC), varying the mobile phase pH or column chemistry can achieve orthogonal separation. nih.gov Because 2D-LC involves two separation steps, analyte dilution can be a significant challenge, impacting detection sensitivity. acs.org However, techniques like active solvent modulation (ASM) can mitigate these effects by enabling the injection of large 1D fractions onto smaller 2D columns without significant peak broadening, leading to peak capacities as high as 10,000 in a four-hour analysis. nih.gov This makes 2D-LC a powerful, albeit instrumentally complex, tool for characterizing complex mixtures like peptide digests, with principles applicable to petroleum fractions. nih.gov
| Mode | Principle | Primary Application | Advantages | Disadvantages |
|---|---|---|---|---|
| Heart-Cutting 2D-LC | Only one or a few specific fractions from the 1D column are transferred to the 2D column for further separation. youtube.com | High-resolution analysis of a specific part of a complex sample; peak purity analysis. youtube.com | Focuses analytical power on components of interest; simpler data processing. | Most of the sample is not analyzed in the second dimension. |
| Comprehensive 2D-LC (LCxLC) | The entire effluent from the 1D column is serially transferred in fractions to the 2D column for continuous analysis. youtube.com | Maximizing peak capacity for highly complex samples where global characterization is needed. nih.gov | Theoretically highest possible peak capacity; provides a global sample fingerprint. youtube.com | Instrumentally complex; potential for analyte dilution; generates large, complex datasets. acs.org |
Supercritical fluid chromatography (SFC) is a separation technique that uses a mobile phase, typically carbon dioxide, held above its critical temperature and pressure. wikipedia.org In this state, the mobile phase exhibits properties intermediate between a gas and a liquid, offering low viscosity and high diffusivity, which allows for faster separations than HPLC. mdpi.com SFC is considered a form of normal-phase chromatography and is particularly effective for separating molecules based on polarity and for isolating specific compound classes. wikipedia.org
In the petroleum industry, SFC is widely used for group-type analysis of middle distillates and heavier fractions. researchgate.net A key application is the separation of aromatic hydrocarbons from saturates in diesel fuels and gas oils, as standardized by methods like ASTM D5186. jascoinc.com This separation is critical because the aromatic content significantly affects fuel properties such as cetane number and emissions. jascoinc.com SFC can be hyphenated with various detectors, including flame ionization detectors (FID) and mass spectrometers (MS), to provide both quantitative and qualitative information. mdpi.comchromatographytoday.com Its reputation as a "green technique" due to the use of CO2 as the primary mobile phase is an additional advantage. mdpi.com
| Finding | Application Context | Source |
|---|---|---|
| SFC is used to separate diesel fuel into saturate, mono-aromatic, di-aromatic, and polycyclic aromatic hydrocarbon fractions. | Standardized method for fuel quality assessment (ASTM D5186). | jascoinc.com |
| SFC-MS identified trace deprotonated fatty acids in hydrotreated vegetable oils (HVOs), indicating residual feedstock components. | Characterization of renewable diesel fuels. | chromatographytoday.com |
| SFC is a valuable alternative to GC and LC for characterizing complex matrices like fast pyrolysis bio-oils. | Analysis of alternative and bio-fuels. | researchgate.net |
| SFC-UV demonstrated comparable quantification limits to GC-FID for analyzing major components in essential oils, suggesting its potential for trace analysis. | Method comparison for complex volatile mixtures. | mdpi.com |
High-Resolution Spectroscopic Techniques for Molecular Structural Elucidation
While chromatography separates complex mixtures, spectroscopy provides the detailed molecular information necessary to identify the structure of the separated components or to characterize the bulk properties of the mixture.
Fourier transform ion cyclotron resonance mass spectrometry (FT-ICR MS) is a powerful technique for the detailed characterization of highly complex mixtures like crude oil and its fractions. researchgate.net Its defining features are ultra-high resolving power and exceptional mass accuracy (often better than 300 ppb), which allow for the unambiguous assignment of elemental formulas (CxHyNnOoSs) to thousands of individual compounds in a single sample. researchgate.net Ions are trapped in a Penning trap within a strong, stable superconducting magnet, and their mass-to-charge ratio is determined by measuring their cyclotron frequency. yale.eduwikipedia.org
This technique has given rise to the field of "petroleomics," which aims to predict the properties and behavior of petroleum based on its detailed molecular composition. researchgate.net For gas oils, FT-ICR MS can resolve and identify tens of thousands of distinct chemical species, including heteroatomic compounds containing nitrogen, sulfur, and oxygen. researchgate.net This level of detail is unattainable with lower-resolution mass spectrometers. Different ionization methods, such as atmospheric pressure photoionization (APPI) or laser desorption ionization (LDI), can be used to selectively ionize different classes of compounds within the gas oil. researchgate.netacs.org
| Class | Description | Significance in Gas Oil |
|---|---|---|
| HC | Hydrocarbons | Primary components of fuel. |
| S1 | Compounds with one sulfur atom | Major contributors to SOx emissions; require removal via hydrodesulfurization. |
| N1 | Compounds with one nitrogen atom | Can cause catalyst poisoning and contribute to NOx emissions. |
| O1 | Compounds with one oxygen atom | Can indicate acidity and potential for instability. |
| O2 | Compounds with two oxygen atoms | Often associated with acidic species (e.g., carboxylic acids). |
| N1S1 | Compounds with one nitrogen and one sulfur atom | Complex heteroatomic species affecting refining processes. |
Nuclear Magnetic Resonance (NMR) spectroscopy is a non-destructive analytical technique that provides detailed structural information about molecules in a complex mixture. researchgate.net For gas oil analysis, proton (¹H) NMR is particularly valuable for identifying and quantifying different types of hydrogen atoms (protons) attached to various functional groups. nih.gov The ¹H NMR spectrum displays signals at different chemical shifts (measured in ppm), with the position of the signal indicating the chemical environment of the proton and the integral (area) of the signal being proportional to the number of protons of that type. researchgate.netnih.gov
This technique allows for the bulk characterization of a gas oil sample by quantifying the relative abundance of paraffinic, naphthenic, and aromatic functional groups. nih.gov For instance, signals in the 0.5–2.5 ppm range typically confirm the dominance of alkyl chains, while aromatic protons appear in the 6.5-9.0 ppm range. chromatographytoday.commdpi.com This functional group information is crucial for predicting fuel properties. nih.gov Unlike mass spectrometry, which focuses on individual molecular formulas, NMR provides an aggregate picture of the structural motifs present across the entire sample. mdpi.com
| Chemical Shift (ppm) | Proton Type / Functional Group |
|---|---|
| 0.5 - 1.0 | Paraffinic CH₃ (methyl) groups |
| 1.0 - 1.4 | Paraffinic CH₂ (methylene) groups |
| 1.4 - 1.7 | Paraffinic CH (methine) groups |
| 1.7 - 2.1 | Naphthenic CH and CH₂ groups |
| 2.1 - 2.5 | Protons on carbons alpha to an aromatic ring |
| 6.5 - 9.0 | Aromatic C-H groups |
Advanced Infrared (IR) and Ultraviolet (UV) Spectroscopy for Aromaticity and Unsaturation Determination
Advanced infrared (IR) and ultraviolet (UV) spectroscopy are powerful tools for quantifying key characteristics of full-range gas oils, such as aromaticity and the degree of unsaturation. These methods provide valuable data for assessing the quality and predicting the behavior of these complex petroleum fractions.
Infrared spectroscopy, particularly Fourier-Transform Infrared (FTIR) spectroscopy, is widely employed for the determination of aromatic content. The principle lies in the direct relationship between the concentration of aromatic compounds and the intensity of specific absorption bands in the IR spectrum. researchgate.net Aromatic hydrocarbons exhibit characteristic absorption bands due to carbon-carbon stretching vibrations within the aromatic ring, typically in the regions of 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹. orgchemboulder.com The C-H stretching vibrations of aromatic compounds are also observed at slightly higher frequencies (3100-3000 cm⁻¹) than those of alkanes, providing a clear distinction. orgchemboulder.com Furthermore, the pattern of overtone bands in the 2000-1665 cm⁻¹ region and out-of-plane bending bands between 900-675 cm⁻¹ can be indicative of the substitution pattern on the aromatic ring. orgchemboulder.com Research has demonstrated a satisfactory agreement between aromatic content determined by IR spectroscopy and results from traditional methods like elution adsorption chromatography for gas oil fractions. researchgate.net
UV-visible spectrophotometry is another valuable technique, offering unique insights into the aromatic and heteroaromatic compounds that strongly absorb in the UV region (200-400 nm). google.com Aromatic compounds generally display a series of bands, with a strong absorption near 205 nm and a less intense one in the 255-275 nm range, the presence of which is a definitive indicator of an aromatic ring. libretexts.org For analytical purposes, crude oil samples can be dissolved in a solvent system, and the UV absorbance is measured across a specified wavelength range, typically 220-400 nm. google.com The resulting spectral data can be used to create calibration models for predicting various properties of the gas oil.
FTIR spectroscopy is also capable of determining the level of unsaturation in petroleum oils. ekb.eg The presence of unsaturated hydrocarbons, such as alkenes and alkynes, can be identified by their characteristic absorption bands. For instance, the C=C stretching vibration in alkenes appears around 1640-1643 cm⁻¹, while the C≡C stretch in alkynes is found in the 2100-2140 cm⁻¹ region. ekb.eg This allows for the differentiation between various types of unsaturation within the gas oil.
Table 1: Characteristic Infrared Absorption Frequencies for Aromatic and Unsaturated Hydrocarbons
| Functional Group | Vibration Type | Absorption Region (cm⁻¹) | Reference |
| Aromatic C-H | Stretch | 3100-3000 | orgchemboulder.com |
| Aromatic C=C | In-ring Stretch | 1600-1585 and 1500-1400 | orgchemboulder.com |
| Aromatic | Overtone Bands | 2000-1665 | orgchemboulder.com |
| Aromatic C-H | Out-of-plane Bending | 900-675 | orgchemboulder.com |
| Alkene C=C | Stretch | 1640-1643 | ekb.eg |
| Alkyne C≡C | Stretch | 2100-2140 | ekb.eg |
Hyphenated and Multi-Technique Approaches in Full-Range Gas Oil Characterization
To unravel the immense complexity of full-range gas oils, single analytical techniques are often insufficient. Hyphenated techniques, which couple a separation method with a spectroscopic detection method, provide a powerful solution for detailed molecular characterization. ijarnd.comscispace.com
The most common and powerful hyphenated technique is gas chromatography-mass spectrometry (GC-MS). researchgate.net In this setup, the gas chromatograph separates the volatile and semi-volatile components of the gas oil, which are then introduced into the mass spectrometer for identification based on their mass-to-charge ratio and fragmentation patterns. ijarnd.comresearchgate.net More advanced configurations, such as comprehensive two-dimensional gas chromatography (GC×GC) coupled with a time-of-flight mass spectrometer (TOF-MS), offer even greater resolving power, enabling the separation and identification of thousands of individual compounds in a single analysis. nih.gov
Another important hyphenated method is liquid chromatography-mass spectrometry (LC-MS). This technique is particularly useful for analyzing less volatile or polar compounds that are not amenable to GC analysis. researchgate.net Supercritical fluid chromatography (SFC) can also be hyphenated with GC×GC-MS to provide comprehensive group-type separations of saturates, unsaturates, oxygenates, and aromatics. nih.gov
The coupling of chromatographic techniques with other spectroscopic detectors, such as Fourier-transform infrared spectroscopy (GC-FTIR) and nuclear magnetic resonance (NMR) spectroscopy (LC-NMR), further enhances the characterization capabilities by providing complementary structural information. scispace.comresearchgate.net These multi-technique approaches provide a more complete picture of the molecular composition of full-range gas oils.
Chemometric and Data Analytical Strategies for Full-Range Gas Oil Complex Data Interpretation
The vast and complex datasets generated by modern analytical instruments necessitate the use of advanced data analysis strategies. Chemometrics, a discipline that applies mathematical and statistical methods to chemical data, is essential for extracting meaningful information from the complex analytical profiles of full-range gas oils. petro-online.com
Chemometric techniques, such as Principal Component Analysis (PCA) and Partial Least Squares (PLS) regression, are used to identify patterns and correlations within large datasets. diva-portal.org For instance, PCA can be applied to IR or GC data to group different types of oils based on their chemical composition. diva-portal.org PLS can be used to build quantitative calibration models that predict physical and chemical properties of gas oils, such as density and permittivity, from their spectral data. diva-portal.org These models can help in the online monitoring and quality control of petroleum products. diva-portal.org
The goal of these chemometric approaches is to develop robust predictive models for various physicochemical properties, which can serve as a screening tool and reduce the need for expensive and time-consuming standard analytical methods. nih.gov
Application of Artificial Intelligence and Machine Learning in Compositional Analysis
Artificial intelligence (AI) and machine learning (ML) are increasingly being applied to the compositional analysis of petroleum fractions, offering powerful tools for prediction and interpretation of complex data. kfupm.edu.saejcmpr.com These technologies can analyze vast datasets from various sources, including geological, geophysical, and chemical analyses, to identify patterns and make predictions with high accuracy. ejcmpr.comacs.org
Machine learning algorithms, such as Support Vector Machines (SVM) and Random Forests (RF), have been successfully used to predict key petroleum properties. acs.org For example, ML models can be trained on data from advanced mud gas logging to predict the gas-oil ratio (GOR) of reservoir fluids in real-time. researchgate.netonepetro.org This provides valuable information for optimizing drilling and production operations. researchgate.netonepetro.org
AI and ML are also used to predict other critical parameters, such as pressure-volume-temperature (PVT) properties, viscosity, and asphaltene content. kfupm.edu.sa These predictive models can significantly reduce the reliance on traditional, time-consuming laboratory analyses. kfupm.edu.sa The application of these advanced data-driven approaches is transforming the way the oil and gas industry characterizes and manages petroleum resources. researchgate.net
Table 2: Applications of AI/ML in Gas Oil Analysis
| Application | AI/ML Technique(s) | Predicted Property | Reference(s) |
| Reservoir Fluid Characterization | Machine Learning | Gas-Oil Ratio (GOR) | researchgate.net, onepetro.org |
| PVT Properties Prediction | Support Vector Regression (SVR), Artificial Neural Networks (ANN), Fuzzy Logic (FL) | Flash Test, Compressibility, Viscosity | kfupm.edu.sa |
| Production Rate Prediction | Support Vector Machine (SVM), Random Forests (RF) | Oil Rate | acs.org |
| Petrophysical Property Prediction | Machine Learning | Porosity, Permeability, Water Saturation | researchgate.net |
Refining and Upgrading Processes for Full Range Gas Oils: Mechanistic and Engineering Perspectives
Catalytic Cracking of Full-Range Gas Oils
Fluid Catalytic Cracking (FCC) stands as a cornerstone of the modern refinery, responsible for the conversion of heavy petroleum fractions, such as full-range gas oils, into lighter, more valuable products like gasoline and light olefins. scielo.org.mxpsu.edu The process takes place in a riser reactor where the preheated gas oil feed is brought into contact with a hot, fluidized catalyst. fqechemicals.com
Reaction Mechanisms and Kinetic Modeling in Fluid Catalytic Cracking (FCC)
The transformation of large hydrocarbon molecules within the FCC unit is a complex process governed by a series of reactions. The primary reaction mechanism involves the formation of carbocations, which are positively charged hydrocarbon ions, on the acidic sites of the catalyst. britannica.compsu.edu This is in contrast to thermal cracking, which proceeds through a free-radical mechanism. britannica.com The catalytic pathway allows for cracking to occur at lower temperatures and pressures while yielding a higher proportion of desirable branched-chain alkanes, which contribute to higher-octane gasoline. psu.edupsu.edu
The main reactions occurring during the catalytic cracking of gas oil include:
Paraffin (B1166041) cracking: Large paraffin molecules are broken down into smaller paraffins and olefins.
Olefin cracking: Olefins are cracked into smaller olefin molecules.
Naphthene cracking: Naphthenic (cycloparaffin) rings are cracked to produce olefins.
Aromatic side-chain dealkylation: Alkyl side chains are removed from aromatic rings, producing olefins and leaving behind benzene (B151609) or substituted benzene.
Secondary reactions, such as the isomerization of olefins to iso-olefins and hydrogen transfer between naphthenes and olefins, also play a significant role in shaping the final product distribution.
Due to the vast number of individual chemical species present in full-range gas oil, kinetic modeling of the FCC process relies on lumping techniques. scielo.org.mx This approach groups various hydrocarbons into a smaller number of "lumps" based on their boiling points or chemical nature. Common lumps include vacuum gas oil (VGO), gasoline, C3-C4 gases, dry gas (C1-C2 and hydrogen), and coke. scielo.org.mxthescipub.com These models, ranging from simple three-lump schemes to more complex multi-lump models, are used to predict product yields and optimize reactor performance. scielo.org.mxthescipub.com For instance, a six-lump model might separately consider diesel, LPG, and light gas fractions. irjmets.com More advanced models can even differentiate between paraffinic, naphthenic, and aromatic components within the gasoline lump. thescipub.com
| Model Type | Lumps Considered | Key Application | Reference |
|---|---|---|---|
| 3-Lump Model | VGO, Gasoline, Gases + Coke | Initial kinetic studies, basic yield prediction. | scielo.org.mx |
| 5-Lump Model | Gas Oil, Gasoline, Liquefied Product Gas, Dry Gas, Coke | Improved prediction of gaseous products. | thescipub.com |
| 6-Lump Model | Feedstock, Diesel, Gasoline, LPG, Light Gas, Coke | Detailed prediction of liquid and gaseous fuel fractions. | irjmets.com |
| 10-Lump Model | Heavy oil riser reactor model with 10 lumps and gasoline riser reactor model with 7 lumps. | Flexible dual-riser FCC process for enhanced propylene (B89431) and gasoline production. | researchgate.net |
Advanced Catalyst Design and Performance Optimization for Full-Range Gas Oil Conversion
The heart of the FCC process is the catalyst, which has undergone significant evolution since its inception. Modern FCC catalysts are typically composed of a Y-zeolite embedded in a matrix of silica-alumina. tandfonline.commdpi.com Zeolites are crystalline aluminosilicates with a well-defined microporous structure that provides the acidic sites necessary for cracking. patsnap.commdpi.com
Key aspects of advanced catalyst design include:
Zeolite Modification: The main cracking component in most FCC catalysts is Zeolite Y. nih.gov Modifications to the zeolite, such as ultrastabilization (USY), enhance its thermal and hydrothermal stability, which is crucial for withstanding the harsh conditions of the regenerator. mdpi.com The Si/Al ratio of the zeolite is another critical parameter, as it influences the acidity and hydrophobicity of the catalyst. wikipedia.org
Additives: To enhance the production of specific products, additives are often incorporated into the catalyst system. For example, ZSM-5 zeolite is a common additive used to increase the yield of light olefins like propylene. nih.govacs.org
Influence of Feedstock Composition on Cracking Selectivity and Yields
The composition of the full-range gas oil feedstock has a profound impact on the performance of the FCC unit and the distribution of cracked products. wordpress.com The primary hydrocarbon types in gas oil are paraffins, naphthenes, and aromatics, and their relative proportions significantly influence crackability.
Paraffins: These are the most easily cracked components and lead to high yields of gasoline and light gases. scielo.org.co Highly paraffinic feedstocks generally result in higher conversion rates. wordpress.comscielo.org.co
Naphthenes: These cyclic paraffins also crack readily, producing a significant amount of gasoline with a high octane (B31449) number due to the formation of aromatics through dehydrogenation. scielo.org.co
Aromatics: Aromatic compounds are the most difficult to crack and are major precursors to coke formation. scielo.org.co The degree of condensation of aromatic rings is a key factor; polyaromatic structures are particularly refractory. scielo.org.co While single-ring aromatics can contribute to the gasoline pool, multi-ring aromatics tend to end up in heavier products like light cycle oil (LCO) and slurry oil. afpm.org
Heteroatoms: The presence of heteroatoms like sulfur and nitrogen can also affect catalyst activity and product quality. Basic nitrogen compounds, in particular, are known to neutralize the acid sites on the catalyst, thereby inhibiting the cracking reactions. researchgate.net
| Feedstock Component | Crackability | Primary Products | Reference |
|---|---|---|---|
| Paraffins | High | Gasoline, Light Gases | scielo.org.co |
| Naphthenes | High | High-Octane Gasoline, Olefins | scielo.org.co |
| Aromatics | Low | Coke, Light Cycle Oil, Slurry Oil | scielo.org.co |
| Basic Nitrogen | Inhibits Cracking | Reduces overall conversion and gasoline yield. | researchgate.net |
Hydroprocessing Technologies for Full-Range Gas Oils
Hydroprocessing is a general term for catalytic processes that use hydrogen to upgrade petroleum fractions. For full-range gas oils, the two primary hydroprocessing technologies are hydrotreating and hydrocracking. These processes are crucial for meeting stringent fuel specifications, particularly for sulfur content, and for converting heavier fractions into more valuable middle distillates. wikipedia.orgpsu.edu
Hydrotreatment Processes: Desulfurization, Denitrogenation, and Dearomatization Kinetics and Pathways
Hydrotreating is a catalytic process aimed at removing undesirable impurities such as sulfur, nitrogen, and oxygen, and saturating olefins and aromatics. researchgate.net The main reactions involved are hydrodesulfurization (HDS), hydrodenitrogenation (HDN), and hydrodearomatization (HDA). researchgate.net These reactions are typically carried out in a trickle-bed reactor over catalysts containing molybdenum promoted by cobalt or nickel, supported on alumina (B75360) (CoMo/Al2O3 or NiMo/Al2O3). researchgate.netresearchgate.net
Hydrodesulfurization (HDS): This is the most common hydrotreating process, essential for producing low-sulfur diesel fuel. researchgate.net The kinetics of HDS are often described by a Langmuir-Hinshelwood model, with the reaction order for heavy gas oil being reported as 1.5. researchgate.net The removal of sulfur from refractory compounds like dibenzothiophene (B1670422) and its derivatives is a key challenge in achieving ultra-deep desulfurization. researchgate.net
Hydrodenitrogenation (HDN): The removal of nitrogen is important because nitrogen compounds can poison catalysts in downstream processes like FCC. columbia.edu HDN is generally a more complex and slower reaction than HDS. researchgate.net It often proceeds through a consecutive reaction scheme where non-basic nitrogen compounds are first hydrogenated to basic compounds before the nitrogen atom is removed. acs.org The kinetics of HDN for heavy gas oil have been shown to follow first-order kinetics. researchgate.net
Hydrodearomatization (HDA): This process involves the saturation of aromatic rings, which is important for improving the cetane number of diesel fuel. HDA generally occurs to a lesser extent than HDS and HDN under typical hydrotreating conditions. researchgate.net
The operating conditions for hydrotreating, including temperature, pressure, and space velocity, are optimized to achieve the desired level of impurity removal. researchgate.net
Hydrocracking Reactions: Conversion to Middle Distillates and Lighter Products
Hydrocracking is a more severe form of hydroprocessing that combines hydrogenation and catalytic cracking to convert heavy feedstocks into lighter, higher-quality products such as jet fuel, diesel, and gasoline. researchgate.net The process is carried out at high temperatures and pressures over a bifunctional catalyst that has both a metal function for hydrogenation and an acidic function for cracking. psu.eduacs.org
The reaction mechanism in hydrocracking involves the initial hydrogenation of aromatic compounds on the metal sites of the catalyst. psu.edu This is a crucial step as aromatic rings are resistant to cracking until they are saturated. psu.edu Following hydrogenation, the saturated rings and long-chain paraffins are cracked on the acid sites of the catalyst, which are often provided by zeolites within the catalyst support. acs.org
Hydrocracking offers several advantages, including the ability to process a wide variety of feedstocks, including those with high aromatic and heteroatom content, and the flexibility to adjust operating conditions to maximize the production of either gasoline or middle distillates. researchgate.netpatsnap.com For instance, by selecting the appropriate catalyst and operating conditions, refiners can shift the product slate towards diesel and jet fuel to meet market demands. rbnenergy.comopastpublishers.com
| Process | Primary Objective | Key Reactions | Catalyst Type | Typical Products | Reference |
|---|---|---|---|---|---|
| Hydrotreating | Impurity removal (S, N, O), Aromatic saturation | HDS, HDN, HDA | CoMo or NiMo on Alumina | Low-sulfur gas oil | wikipedia.orgresearchgate.net |
| Hydrocracking | Molecular weight reduction, Conversion to lighter products | Hydrogenation, Catalytic Cracking | Bifunctional (metal and acid sites) | Gasoline, Jet Fuel, Diesel | psu.eduresearchgate.net |
Catalytic Activity and Stability in Hydroprocessing Environments
The efficacy of hydroprocessing full-range gas oil is fundamentally dependent on the activity and stability of the catalysts used. These catalysts are designed to function under demanding conditions of high temperature and pressure, facilitating the removal of heteroatoms and increasing the hydrogen-to-carbon ratio of the feedstock.
Commonly, hydrotreating catalysts consist of molybdenum (Mo) or tungsten (W) sulfides, promoted by cobalt (Co) or nickel (Ni), and supported on a high-surface-area material, typically gamma-alumina (γ-Al₂O₃). mdpi.comethz.ch The combination of these metals creates a synergistic effect; for instance, Co-Mo/Al₂O₃ catalysts are highly effective for hydrodesulfurization (HDS), while Ni-Mo/Al₂O₃ catalysts exhibit superior performance in hydrodenitrogenation (HDN) and aromatics saturation due to a stronger hydrogenation pathway. mdpi.comethz.chnrel.gov The active phase of these catalysts is the sulfided form, such as CoMoS or NiMoS, where the promoter atoms (Co, Ni) decorate the edges of MoS₂ nanostructures, enhancing the creation of sulfur vacancies that serve as the primary active sites for catalytic reactions. ethz.ch
Catalyst activity is also influenced by additives. The introduction of elements like phosphorus or boron can significantly improve performance. mdpi.com Phosphorus, for example, can increase the acidity of the catalyst support and inhibit the formation of coke, a carbonaceous deposit that deactivates the catalyst. mdpi.com
However, the harsh environment of a hydroprocessing unit inevitably leads to catalyst deactivation over time. The primary mechanisms for this loss of activity include:
Coke Formation: Carbonaceous deposits, or coke, can form on the catalyst surface and within its pores, blocking access to active sites. chalmers.se The nature of this coke can range from amorphous ("soft coke") to more graphitic and structured ("hard coke"), with the latter being more difficult to remove. acs.org The organic nitrogen content of the feedstock is a critical factor, as it can influence the coking reactions. acs.org
Metal Poisoning: Heavy metals present in the gas oil, such as vanadium and nickel, can deposit on the catalyst surface, physically blocking pores and active sites. chalmers.seresearchgate.net These metal sulfides accumulate over the operational cycle and are not typically removed during regeneration processes. illinois.edu
Sintering: The high temperatures of the process can cause the active metal sulfide (B99878) particles (e.g., MoS₂) to agglomerate or coarsen. This sintering process reduces the total surface area of the active phase, leading to a permanent loss of catalytic activity. chalmers.seresearchgate.net
The deactivation process often follows a characteristic S-shaped curve, beginning with a rapid initial drop in activity, followed by a long period of gradual, monotonous decline, and ending with a phase of rapid deactivation as the catalyst reaches the end of its operational life. researchgate.net Strategies to enhance stability include developing more coke-resistant catalysts, optimizing support materials like silica (B1680970) (SiO₂) to improve metal dispersion, and implementing regeneration procedures to burn off coke deposits. mdpi.comchalmers.se
Table 1: Common Hydroprocessing Catalysts for Full-Range Gas Oil
| Catalyst System | Primary Function | Key Characteristics |
|---|---|---|
| Co-Mo/Al₂O₃ | Hydrodesulfurization (HDS) | Highly effective for sulfur removal, with sulfur removal efficiencies often exceeding 90-95%. mdpi.com |
| Ni-Mo/Al₂O₃ | Hydrodenitrogenation (HDN), Aromatic Saturation | Possesses a stronger hydrogenation (HYD) pathway, making it more effective for removing nitrogen and saturating aromatic rings. ethz.ch |
| Phosphorus-doped Catalysts | Enhanced Activity & Stability | Increases support acidity and can inhibit coke formation during reactions. mdpi.com |
| Boron-doped Catalysts | Enhanced HDN Activity | Can significantly improve hydrodenitrogenation performance in NiMo/Al₂O₃ systems. mdpi.com |
Thermal Conversion Processes: Pyrolysis and Gasification of Full-Range Gas Oil Fractions
Thermal conversion processes utilize heat to break down the large hydrocarbon molecules found in full-range gas oil into smaller, more valuable products. The two principal methods are pyrolysis and gasification, which are distinguished primarily by the presence of an oxidizing agent and the final products. nih.gov
Pyrolysis is the thermal decomposition of organic material at elevated temperatures in the absence of oxygen. nih.govenergy.gov When applied to gas oil, the process is designed to break C-C and C-H bonds, producing a mixture of a liquid product (pyrolysis oil), a solid residue (coke or char), and a non-condensable gas stream (syngas). seesaa.netiastate.edu The process typically occurs in temperature phases: a low-temperature phase (up to 300°C) for volatilization, a medium-temperature phase (300–500°C) where the primary cracking of long-chain hydrocarbons occurs, and a high-temperature phase (>500°C) characterized by further dehydrogenation and carbonization. seesaa.net
Gasification is a process that converts carbonaceous materials, such as gas oil, into a mixture of carbon monoxide (CO), hydrogen (H₂), and carbon dioxide (CO₂) by reacting the material at very high temperatures (>700°C) with a controlled amount of oxygen and/or steam. newenergyrisk.comwikipedia.org Unlike pyrolysis, gasification involves partial oxidation of the feedstock. newenergyrisk.com The resulting "synthesis gas" or "syngas" is a valuable intermediate that can be used to generate electricity or as a chemical feedstock for producing hydrogen, methane (B114726), or liquid transportation fuels. wikipedia.orgunepccc.org
Table 2: Comparison of Pyrolysis and Gasification
| Process | Operating Principle | Typical Temperature | Primary Products |
|---|---|---|---|
| Pyrolysis | Thermal decomposition in the absence of oxygen. energy.gov | 400 - 600°C iastate.edu | Pyrolysis Oil, Char/Coke, Syngas iastate.edu |
| Gasification | Partial oxidation with a controlled amount of oxygen/steam. newenergyrisk.com | > 700°C wikipedia.org | Synthesis Gas (CO, H₂) wikipedia.org |
Kinetic Studies of Pyrolysis Reactions
The pyrolysis of a complex mixture like full-range gas oil does not follow a simple reaction pathway. Instead, it is best described as a series of multiple, parallel reactions involving the various components of the oil (saturates, aromatics, resins, and asphaltenes). cup.edu.cn Kinetic studies are crucial for understanding the reaction mechanisms and for designing and optimizing pyrolysis reactors.
These studies often employ thermogravimetric analysis (TGA), where a sample is heated at a constant rate, and its mass loss is recorded over time. cup.edu.cnresearchgate.net The data from TGA can be used to determine key kinetic parameters, such as activation energy (Ea), which is the minimum energy required to initiate the reaction.
Thermochemical Pathways for Hydrocarbon Transformation
The transformation of large hydrocarbons during thermal conversion follows distinct thermochemical pathways depending on the process.
In pyrolysis , the dominant mechanism is a free-radical chain reaction. seesaa.net This process consists of three main stages:
Initiation: High thermal energy causes the scission of weak chemical bonds (primarily C-C bonds) within large hydrocarbon molecules, generating highly reactive free radicals. seesaa.net
Propagation: These radicals then attack other hydrocarbon molecules, abstracting hydrogen atoms and creating new, larger radicals. These new radicals can then undergo further decomposition (beta-scission), breaking down into smaller olefins (alkenes) and smaller radicals, thus propagating the chain reaction.
Termination: The reaction chain concludes when two radicals combine, or through disproportionation reactions, forming stable, smaller hydrocarbon molecules.
Secondary reactions, such as polymerization of reactive intermediates, can also occur, leading to the formation of tar and heavier oils. seesaa.net
In gasification , the pathway is governed by partial oxidation and subsequent gas-phase reactions. wikipedia.org After initial pyrolysis and volatilization, the solid char reacts with steam and carbon dioxide in endothermic reactions to produce carbon monoxide and hydrogen (C + H₂O → H₂ + CO and C + CO₂ → 2CO). wikipedia.org A crucial subsequent reaction is the water-gas shift (WGS) reaction (CO + H₂O ⇌ CO₂ + H₂), a reversible gas-phase equilibrium that balances the concentrations of the components in the final syngas. wikipedia.org The precise composition of the syngas depends on factors like temperature, pressure, and the ratio of feedstock to the gasifying agent (air, oxygen, or steam). energy.gov
Environmental Geochemistry and Fate of Full Range Gas Oils
Transport and Distribution Mechanisms in Environmental Matrices
The movement and distribution of full-range gas oils through different environmental compartments—air, water, soil, and sediment—are governed by a combination of physical and chemical processes.
Volatilization Dynamics from Soil and Water Systems
Volatilization, or evaporation, is a key process that influences the fate of lighter and more volatile components of full-range gas oils. epa.gov When released into the environment, these compounds tend to vaporize and move from the soil or water into the atmosphere. epa.govrsdynamics.com The rate of volatilization is influenced by several factors, including the chemical properties of the oil's constituents, temperature, soil type, and the amount of water present. nih.govresearchgate.net
Table 1: Factors Influencing Volatilization of Gas Oil Components
| Factor | Influence on Volatilization Rate |
|---|---|
| Chemical Composition | Higher proportion of light, volatile hydrocarbons increases the rate. epa.gov |
| Temperature | Higher temperatures increase the rate of evaporation. epa.gov |
| Soil Type | Sandy soils with larger pore spaces allow for faster volatilization compared to silt or clay. rsdynamics.com |
| Water Content in Soil | A moderate amount of water can enhance volatilization through a wicking effect, while excessive water can hinder it. nih.govresearchgate.net |
| Surface Area | Increased surface area of the spill (spreading) accelerates volatilization. epa.gov |
Adsorption and Desorption Processes in Soil and Sediment
Adsorption is the process where molecules of gas oils adhere to the surface of solid particles, such as soil and sediment. des.qld.gov.au This process is critical in determining the mobility and bioavailability of gas oil constituents in the subsurface. des.qld.gov.auicm.edu.pl Conversely, desorption is the release of these adsorbed substances. des.qld.gov.au
The extent of adsorption is influenced by the characteristics of both the gas oil components and the soil or sediment. Clay minerals and organic matter in soil have large surface areas and are particularly effective at adsorbing hydrocarbons. des.qld.gov.au This can temporarily bind the contaminants, slowing their migration through the soil and into groundwater. icm.edu.pl However, desorption can lead to a slow, long-term release of these pollutants back into the soil water. icm.edu.pl The interaction between oil and suspended particulate matter (SPM) in aquatic environments can lead to the formation of oil-SPM aggregates (OSAs), which can affect the transport and fate of the oil. researchgate.net The formation of these aggregates is influenced by factors such as salinity and hydrodynamic conditions. researchgate.net
Irreversible, or desorption-resistant, adsorption can lead to the increased persistence of organic contaminants in the environment. epa.gov This phenomenon can reduce the bioavailability of the hydrocarbons for microbial degradation. epa.gov
Dispersion and Entrainment in Aquatic Environments
When gas oils are spilled in aquatic environments, they undergo dispersion and entrainment, processes that break down the oil slick into smaller droplets and mix them into the water column. nih.govclearseas.org This is primarily driven by the energy of waves and turbulence at the water's surface. clearseas.orgmdpi.com
Natural Attenuation and Chemical Transformation Pathways
Full-range gas oils in the environment are subject to natural attenuation, which includes a variety of physical, chemical, and biological processes that reduce the mass, toxicity, and mobility of the contaminants. dtic.milenviro.wiki Key chemical transformation pathways include photodegradation and oxidation.
Photodegradation Mechanisms of Full-Range Gas Oil Constituents
Photodegradation is a process where light energy, particularly from the sun, breaks down chemical compounds. nih.gov For gas oil constituents, this process can be significant, especially for compounds at the surface of water or soil. nih.gov The effectiveness of photodegradation depends on the specific chemical structure of the hydrocarbons and the intensity of the light. nih.govresearchgate.net
Research has shown that simulated sunlight can effectively degrade petroleum hydrocarbons (C10-C40) in soil, with the rate being influenced by light intensity and the initial concentration of the pollutants. nih.gov Generally, shorter-chain hydrocarbons (C10-C20) degrade faster than longer-chain ones (C21-C40). nih.gov The process often involves the generation of reactive oxygen species that attack the hydrocarbon molecules. tandfonline.com The presence of photocatalysts, such as titanium dioxide (TiO2), can enhance the rate of photodegradation. researchgate.nettandfonline.com Studies have demonstrated that TiO2 can be effective in degrading various fractions of crude oil under UV irradiation. researchgate.nettandfonline.com
Table 2: Effectiveness of Photodegradation on Different Hydrocarbon Chains
| Hydrocarbon Chain Length | Relative Photodegradation Rate | Notes |
|---|---|---|
| C10-C20 | Higher | More susceptible to photodegradation. nih.gov |
| C21-C40 | Lower | Shows a trend of photodegradation over longer periods. nih.gov |
Oxidation Processes in Environmental Exposure
Oxidation is a fundamental chemical process that contributes to the weathering of gas oils in the environment. clearseas.org It involves the reaction of hydrocarbons with oxygen, leading to the formation of more soluble and often less toxic compounds. This process can occur through both abiotic and biological pathways. nih.gov
In the context of environmental exposure, oxidation can be initiated by sunlight (photooxidation) or facilitated by microbial activity. nih.govacs.org The addition of oxygen to the hydrocarbon molecules can lead to the formation of various oxygenated compounds. While refined fuels are inherently unstable and can undergo self-oxidation due to the presence of free radicals from the refining process, environmental oxidation is a key component of natural attenuation. reddit.com The process is a part of the broader "weathering" that oil undergoes, which also includes physical processes like evaporation and dispersion. maritimenz.govt.nz The ultimate breakdown of many petroleum hydrocarbons through oxidation eventually leads to the formation of carbon dioxide and water. clearseas.org
Bioremediation and Microbial Degradation of Full-Range Gas Oils
Bioremediation leverages the metabolic capabilities of microorganisms to break down or detoxify environmental pollutants, including the complex hydrocarbon mixtures found in full-range gas oils. nih.gov This process is considered a cost-effective and environmentally sound approach for the remediation of contaminated sites. nih.govresearchgate.net The effectiveness of bioremediation hinges on the presence of microorganisms with the necessary enzymatic machinery to utilize hydrocarbons as a source of carbon and energy. researchgate.netmdpi.com Two primary strategies are employed in bioremediation: bioaugmentation, which involves introducing specific hydrocarbon-degrading microbes to a contaminated site, and biostimulation, where the growth and activity of indigenous microbial populations are enhanced by adding nutrients and other limiting factors. nih.govfrontiersin.org
Identification and Characterization of Hydrocarbon-Degrading Microbial Communities
A diverse range of microorganisms, including bacteria, fungi, and yeast, are capable of degrading the various components of petroleum hydrocarbons. nih.govresearchgate.net In environments contaminated with gas oil, a significant shift in the microbial community structure is often observed, leading to the enrichment of species capable of utilizing these hydrocarbons. researchgate.net
Hydrocarbon-Degrading Bacteria: Bacteria are the most prominent and active group of microorganisms in the degradation of petroleum products. nih.gov Numerous bacterial genera have been identified as potent hydrocarbon degraders. Some of the most frequently cited genera include:
Pseudomonas : Species like Pseudomonas aeruginosa and Pseudomonas putida are well-known for their ability to degrade a wide range of hydrocarbons, including alkanes and aromatic compounds. nih.govmdpi.comresearchgate.netnih.gov They produce biosurfactants that enhance the bioavailability of hydrophobic hydrocarbons. mdpi.com
Bacillus : Species such as Bacillus subtilis are recognized for their resilience to harsh environmental conditions and their capacity to utilize hydrocarbons as a sole carbon source. mdpi.comresearchgate.netcabidigitallibrary.org
Acinetobacter : Acinetobacter species, including Acinetobacter baumannii and Acinetobacter lwoffi, are effective in degrading both aliphatic and aromatic hydrocarbons. nih.govmdpi.comresearchgate.netnih.gov Acinetobacter sp. has been shown to utilize n-alkanes with chain lengths from C10 to C40. nih.gov
Rhodococcus : This genus is known for its ability to degrade a broad spectrum of hydrophobic compounds, including alkanes and polycyclic aromatic hydrocarbons (PAHs). nih.govresearchgate.netnih.gov
Nocardia , Enterobacter , Serratia marcescens , and Raoultella ornithinolytica have also demonstrated significant potential for hydrocarbon degradation. researchgate.netcabidigitallibrary.org A study showed that a mixed culture of Serratia marcescens and Raoultella ornithinolytica could achieve up to 96.83% degradation of crude oil. researchgate.net
Hydrocarbon-Degrading Fungi and Yeast: Fungi and yeast also play a crucial role in the bioremediation of oil-contaminated sites. Filamentous fungi can be more effective than bacteria in degrading high-molecular-weight hydrocarbons. researchgate.net Commonly identified fungal and yeast genera include:
Penicillium and Mortierella are dominant fungal phyla found in oil-contaminated soils. researchgate.net
Yeast species such as Candida lipolytica , Rhodotorula mucilaginosa , Geotrichum sp. , and Trichosporon mucoides have been noted for their ability to degrade petroleum compounds. nih.gov
The following table summarizes key microbial genera involved in the degradation of gas oil components.
| Microbial Genus | Type | Key Degradation Capabilities |
| Pseudomonas | Bacteria | Alkanes, Aromatic Hydrocarbons, Biosurfactant Production |
| Bacillus | Bacteria | Hydrocarbons (resilient to harsh conditions) |
| Acinetobacter | Bacteria | Aliphatic and Aromatic Hydrocarbons (C10-C40 n-alkanes) |
| Rhodococcus | Bacteria | Alkanes, Polycyclic Aromatic Hydrocarbons (PAHs) |
| Nocardia | Bacteria | Aliphatic (n-alkanes) and Polyaromatic Hydrocarbons |
| Enterobacter | Bacteria | General Hydrocarbon Degradation |
| Serratia | Bacteria | Crude Oil Components |
| Raoultella | Bacteria | Crude Oil Components |
| Penicillium | Fungi | High Molecular Weight Hydrocarbons |
| Mortierella | Fungi | General Hydrocarbon Degradation |
| Candida | Yeast | Petroleum Compounds |
| Rhodotorula | Yeast | Petroleum Compounds |
Aerobic and Anaerobic Biodegradation Pathways and Enzyme Systems
The microbial breakdown of hydrocarbons can occur under both aerobic (oxygen-rich) and anaerobic (oxygen-deficient) conditions, each involving distinct metabolic pathways and enzymatic systems. researchgate.netnih.gov
Aerobic Biodegradation: In the presence of oxygen, microorganisms employ oxygenase enzymes to initiate the degradation of hydrocarbons. mdpi.com This process is generally faster and more complete for most organic pollutants. mdpi.com
Aliphatic Hydrocarbon Degradation: The aerobic degradation of n-alkanes typically begins with the oxidation of the terminal methyl group to a primary alcohol, which is subsequently oxidized to an aldehyde and then to a fatty acid. numberanalytics.com This fatty acid can then enter the β-oxidation cycle.
Aromatic Hydrocarbon Degradation: The initial attack on aromatic rings involves the incorporation of one or two oxygen atoms, catalyzed by monooxygenases or dioxygenases, respectively, to form catechols or other dihydroxylated intermediates. numberanalytics.com These intermediates are then cleaved and funneled into central metabolic pathways.
Enzyme Systems: Key enzymes in aerobic degradation include alkane monooxygenases (e.g., AlkB), cytochrome P450 monooxygenases, and various dioxygenases. mdpi.comnih.gov
Anaerobic Biodegradation: In the absence of oxygen, facultative and obligate anaerobic microorganisms utilize alternative electron acceptors such as nitrate, sulfate, Fe(III), or carbon dioxide. researchgate.netnih.govfrontiersin.org While generally slower than aerobic degradation, anaerobic processes are crucial in oxygen-limited environments like deep subsurface soils and sediments. researchgate.netyoutube.com
Activation of Hydrocarbons: Anaerobic degradation pathways involve unique activation mechanisms to overcome the chemical stability of hydrocarbons. For aliphatic hydrocarbons, this can involve the addition of fumarate. For aromatic hydrocarbons, mechanisms include carboxylation, hydroxylation with water, and methylation.
Degradation Pathways: Following activation, the hydrocarbon skeletons are further metabolized through pathways analogous to β-oxidation for alkanes and ring-reduction followed by cleavage for aromatics. researchgate.net
Key Enzymes: Benzylsuccinate synthase is a key enzyme in the anaerobic degradation of toluene (B28343) and other alkylbenzenes. researchgate.net
Microbial Interactions: Syntrophic relationships, where multiple microorganisms work together to degrade a substrate, are common in anaerobic hydrocarbon degradation. numberanalytics.com
A study using Shewanella putrefaciens, a facultative anaerobe, demonstrated different degradation efficiencies under aerobic and anaerobic conditions. frontiersin.org Aerobically, it degraded 65.65% of saturates and 43.86% of aromatics. frontiersin.org Anaerobically (with Fe(III) as the electron acceptor), it degraded 53.94% of aromatics and only 25.16% of n-alkanes. frontiersin.org This highlights that aromatics can be more susceptible to degradation under anaerobic conditions, while saturates are more readily degraded aerobically. frontiersin.org
Factors Influencing Microbial Degradation Efficiency (e.g., Temperature, Nutrient Availability, Salinity)
The efficiency of microbial degradation of full-range gas oils is significantly influenced by a variety of environmental factors.
Temperature: Temperature plays a critical role by affecting the physical properties of the oil (e.g., viscosity and volatility) and the metabolic rates of microorganisms. nih.govbiomedgrid.com
Optimal degradation rates are generally observed in the mesophilic range, typically between 30-40°C for soil environments, 20-30°C for freshwater, and 15-20°C for marine environments. nih.govfrontiersin.org
Low temperatures increase oil viscosity and reduce the volatility of low molecular weight toxic components, which can delay the onset of biodegradation. nih.govbiomedgrid.com
Cold-adapted (psychrophilic or psychrotolerant) microorganisms are essential for biodegradation in cold environments. nih.gov
Nutrient Availability: The abundance of essential nutrients, particularly nitrogen and phosphorus, is often a limiting factor in the bioremediation of oil spills. nih.govmdpi.com
The high carbon content of gas oil can lead to a rapid depletion of available nitrogen and phosphorus, creating a nutrient imbalance that hinders microbial growth and degradation activity. nih.gov
Biostimulation, the addition of nutrients like urea (B33335) and phosphates, is a common strategy to enhance the degradation process. nih.govacs.org However, excessive nutrient concentrations can also inhibit biodegradation. biomedgrid.com
Salinity: Salinity can impact microbial diversity, growth, and the activity of enzymes involved in hydrocarbon degradation. mdpi.com High salinity can exert osmotic stress on microbial cells and may have an unfavorable effect on certain degradative enzymes. mdpi.com Studies have shown a general decrease in microbial metabolic rates with increasing salinity. mdpi.com
Other Factors:
Oxygen: Oxygen is a crucial electron acceptor for aerobic degradation, which is generally the fastest pathway. youtube.com Its availability can be a major limiting factor in subsurface environments. youtube.com
pH: Most hydrocarbon-degrading microorganisms thrive in a pH range of 6 to 9. nih.gov
Moisture: Water is essential for microbial growth and metabolic activity. Optimal biodegradation in soil often occurs at water saturation levels of 30% to 90%. mdpi.com
Bioavailability: The accessibility of hydrocarbons to microorganisms is a key constraint. nih.gov Biosurfactants, produced by some microbes, can emulsify hydrocarbons, increasing their surface area and bioavailability. mdpi.com
The following table summarizes the optimal conditions for several factors influencing biodegradation.
| Factor | Optimal Range/Condition | Impact on Biodegradation |
| Temperature | Soil: 30-40°C; Freshwater: 20-30°C; Marine: 15-20°C | Affects oil viscosity and microbial metabolic rates. nih.govfrontiersin.org |
| Nutrients | Balanced C:N:P ratio (e.g., 100:10:1) | Nitrogen and phosphorus are often limiting factors for microbial growth. nih.govfrontiersin.org |
| pH | 6 - 9 | Affects enzyme activity and microbial growth. nih.gov |
| Oxygen | Presence for aerobic degradation | Crucial for faster, more complete degradation pathways. youtube.com |
| Salinity | Lower salinity generally favored | High salinity can cause osmotic stress and inhibit enzymes. mdpi.com |
| Moisture | 30-90% water saturation in soil | Essential for microbial life and metabolic processes. mdpi.com |
Advanced Techniques for Monitoring Biodegradation Progress
Monitoring the progress of bioremediation is essential to evaluate its effectiveness. Several advanced techniques are employed to track the changes in hydrocarbon composition and the response of microbial communities.
Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful analytical tool for quantifying the degradation of different hydrocarbon constituents. uwa.edu.auunh.edu
By analyzing the relative abundance of different compounds over time, researchers can determine degradation rates. uwa.edu.au
The depletion of easily degradable n-alkanes relative to more recalcitrant compounds like pristane (B154290) and phytane (B1196419) is a common indicator of biodegradation. researchgate.net
GC-MS can also identify specific metabolic intermediates, providing insights into the degradation pathways being utilized.
Molecular Biological Tools: These techniques provide detailed information about the structure, function, and dynamics of the microbial communities involved in degradation.
Phospholipid Fatty Acid (PLFA) Analysis: PLFA profiles can be used to characterize the structure of the microbial community and its response to contamination. uwa.edu.au Changes in the ratios of different PLFA subclasses can indicate shifts in the microbial population due to hydrocarbon exposure. uwa.edu.au
Gene Probing: The detection and quantification of specific functional genes involved in hydrocarbon degradation (e.g., alkB, xylE, ndoB) using techniques like quantitative PCR (qPCR) can directly assess the bioremediation potential and activity of the microbial population. nih.gov Studies have shown a significant increase in the prevalence of these genes in contaminated soils compared to pristine ones. nih.gov
Omics Technologies: High-throughput techniques such as genomics, transcriptomics, and proteomics offer a comprehensive view of the microbial community's genetic potential, gene expression, and protein synthesis during bioremediation. numberanalytics.com Metagenomics can reveal the full spectrum of metabolic pathways present, while metatranscriptomics can identify the active pathways and microorganisms under specific conditions. nih.gov
Stable Isotope Probing (SIP): SIP is a sophisticated technique used to trace the flow of carbon from a labeled hydrocarbon substrate into the biomass (DNA, RNA, or PLFAs) of the microorganisms that are actively degrading it. This allows for the direct identification of the specific microbes responsible for the degradation of a particular contaminant within a complex community.
Integration of Full Range Gas Oils in Sustainable Energy and Resource Management
Co-processing of Full-Range Gas Oils with Renewable Feedstocks
Co-processing, the simultaneous processing of renewable feedstocks with traditional petroleum fractions like full-range gas oils in existing refinery units, has emerged as a pragmatic and economically viable strategy to introduce renewable content into transportation fuels. exxonmobil.comca.govresearchgate.net This approach leverages the vast and sophisticated infrastructure of conventional refineries, minimizing the need for substantial capital investment in new standalone facilities. sustainableaviationfutures.combp.com
The primary renewable feedstocks utilized in co-processing include vegetable oils, used cooking oils, animal fats, and pyrolysis oils derived from biomass. ca.govshell.comnih.gov These bio-based materials are introduced into various refinery process units, most notably hydrotreaters and fluid catalytic crackers (FCC), alongside petroleum-derived gas oils. ca.govresearchgate.net The US Department of Energy estimates that co-processing in existing FCC units in the USA has the potential to produce over 8 billion gallons of renewable hydrocarbon fuels. ca.gov Research indicates that co-processing of up to 20% (by weight) of biogenic feedstocks with vacuum gas oil (VGO) in FCC units may be feasible. ca.gov
In fluid catalytic cracking, co-processing pyrolysis oils with vacuum gas oil has been shown to produce similar yield patterns to VGO alone, with slight increases in gasoline and decreases in light petroleum gas (LPG). nih.gov Importantly, coke selectivity often remains unchanged, which is a critical factor for maintaining the heat balance within the FCC unit. nih.gov The interaction between the petroleum-based and bio-based molecules in the reaction environment can lead to a product distribution that differs from what would be expected from processing each feedstock separately.
The key parameters influencing these synergistic effects include the type and proportion of the renewable feedstock, the operating conditions of the reactor (temperature, pressure, catalyst type), and the specific characteristics of the full-range gas oil. researchgate.net High temperatures generally favor synergistic effects in co-gasification processes. researchgate.net
A primary driver for the co-processing of full-range gas oils is the production of sustainable aviation fuel (SAF) and renewable diesel. sustainableaviationfutures.comadvancedbiofuelsusa.info These fuels are chemically similar to their petroleum-derived counterparts and can be used in existing engines and infrastructure without modification. energy.govexxonmobil.com Co-processing offers a faster route to increasing the supply of these lower-emission fuels compared to building new dedicated biorefineries. exxonmobil.comexxonmobil.com
Several major oil companies are actively producing SAF through co-processing. advancedbiofuelsusa.info For instance, facilities are using waste fats and used cooking oil as feedstocks in their refineries. advancedbiofuelsusa.info The resulting SAF can be certified as sustainable and is recognized under international schemes like the Carbon Offsetting and Reduction Scheme for International Aviation (CORSIA). advancedbiofuelsusa.info
Renewable diesel produced via co-processing also meets the same ASTM D975 specification as petroleum diesel. energy.gov The process typically involves hydrotreating, where fats and oils are reacted with hydrogen at high temperatures and pressures in the presence of a catalyst. energy.gov
| Feedstock Type | Processing Unit | Key Products | Potential Benefits | Challenges |
| Vegetable Oils, Used Cooking Oil, Animal Fats | Hydrotreater | Renewable Diesel, Sustainable Aviation Fuel (SAF) | Drop-in fuels, reduced GHG emissions, utilization of existing infrastructure. ca.govenergy.gov | Increased hydrogen consumption, potential for catalyst deactivation, impact on cold flow properties. shell.com |
| Pyrolysis Oils | Fluid Catalytic Cracker (FCC) | Gasoline, Light Petroleum Gas (LPG) | Utilization of lignocellulosic biomass, potential for high renewable content. nih.gov | High oxygen content of bio-oil can be corrosive, potential for increased coke formation. researchgate.net |
| Triglycerides, Fatty Acids | Hydrotreater, FCC | Diesel, Gasoline | Improved cetane number in diesel, potential for synergistic cracking reactions. researchgate.net | Potential for equipment corrosion, requires careful management of process conditions. shell.com |
Valorization and Conversion to Higher-Value Products
Beyond the production of transportation fuels, there is growing interest in the valorization of full-range gas oils through their conversion into higher-value chemical products. This approach aligns with the principles of a circular economy by maximizing the value extracted from petroleum resources.
Full-range gas oils are a complex mixture of hydrocarbons, including paraffins, naphthenes, and aromatics, which can serve as a feedstock for the production of a wide range of specialty chemicals. Key chemical conversion processes include:
Steam Cracking: This is a fundamental process in the petrochemical industry used to produce light olefins such as ethylene (B1197577) and propylene (B89431) from hydrocarbon feedstocks like naphtha and gas oil. youtube.comyoutube.com These olefins are the building blocks for a vast array of polymers and other chemicals.
Catalytic Reforming: This process is used to convert low-octane naphthas into high-octane reformate, a key gasoline blending component, and aromatic hydrocarbons like benzene (B151609), toluene (B28343), and xylenes (B1142099) (BTX). youtube.com BTX are essential precursors for the production of plastics, synthetic fibers, and solvents.
Fischer-Tropsch Synthesis: While traditionally used to produce liquid hydrocarbons from synthesis gas (a mixture of carbon monoxide and hydrogen), the Fischer-Tropsch process can be adapted to produce specialty chemicals. The reaction can be tailored to yield specific products, including waxes, alcohols, and olefins. researchgate.net
The integration of biomass-derived feedstocks can also play a role in the production of specialty chemicals. For example, lignin, a major component of lignocellulosic biomass, is a promising source of renewable phenols that could replace petroleum-based polymers. mdpi.com
Life Cycle Assessment Methodologies for Full-Range Gas Oil Derived Products
Life Cycle Assessment (LCA) is a critical tool for evaluating the environmental performance of products derived from full-range gas oils, particularly when co-processed with renewable feedstocks. psecommunity.orgresearchgate.net LCA provides a comprehensive framework for quantifying the environmental impacts associated in all stages of a product's life, from raw material extraction to end-of-life disposal. nrel.govmdpi.com
For co-processed fuels, LCA methodologies are used to determine the greenhouse gas (GHG) emissions savings compared to their conventional fossil fuel counterparts. nrel.govbts.gov These assessments consider factors such as the type of renewable feedstock used, the energy consumption of the co-processing facility, and any changes in product yields. The Eco-indicator 99 method is one such endpoint methodology used to calculate the environmental impacts of co-processing schemes. psecommunity.orgresearchgate.net
A key aspect of LCA for co-processed products is the accurate determination of the renewable content in the final fuel. researchgate.net This can be achieved through methods like radiocarbon (Carbon-14) analysis. advancedbiofuelsusa.info The results of LCAs are crucial for informing policy decisions and for companies to claim credits under regulations such as the Low Carbon Fuel Standard (LCFS). ca.govresearchgate.net Studies have shown that co-processing can lead to significant GHG reductions, with some pathways achieving savings of over 60%. ca.gov
Emerging Technologies for Enhanced Resource Recovery and Environmental Mitigation
A range of emerging technologies are being developed to improve the efficiency of resource recovery and mitigate the environmental impacts associated with the processing of full-range gas oils.
Carbon Capture, Utilization, and Storage (CCUS): This suite of technologies captures carbon dioxide (CO2) emissions from industrial processes, including refineries, preventing them from entering the atmosphere. spectrumcamera.comgetglobalgroup.com The captured CO2 can then be utilized in other applications, such as enhanced oil recovery (EOR), or permanently stored in underground geological formations. spectrumcamera.comiprb.orgidtechex.com
Advanced Catalysis: The development of more robust and efficient catalysts is crucial for improving the economics and environmental performance of co-processing and other conversion technologies. nih.gov This includes catalysts with higher tolerance to contaminants found in renewable feedstocks and catalysts that can selectively produce desired products.
Gas to Liquids (GTL) Technology: GTL technology converts natural gas into high-quality liquid products, including transportation fuels and specialty chemicals. txoga.org These products are virtually free of sulfur, aromatics, and nitrogen, making them cleaner-burning than conventional petroleum-derived fuels. txoga.org
Artificial Intelligence and Machine Learning: AI and machine learning are being applied to optimize refinery operations, from process control to supply chain management. dwenergygroup.com These technologies can help to improve energy efficiency, maximize product yields, and reduce emissions.
Waterless Hydraulic Fracturing Alternatives: Technologies like Plasma Pulse Technology (PPT) are being explored as less water-intensive alternatives to conventional hydraulic fracturing, which could reduce the environmental footprint of oil and gas extraction. iprb.org
Membrane Separation: Gas separation membrane technologies are gaining traction for applications such as separating CO2 from methane (B114726) during natural gas processing, which can be more efficient in certain operational contexts than traditional amine solvents. idtechex.com
These emerging technologies, in combination with the strategies outlined above, will play a pivotal role in shaping a more sustainable future for the utilization of full-range gas oils.
Q & A
Basic Question: What analytical methods are recommended for comprehensive compositional characterization of full-range gas oils?
Answer:
To characterize full-range gas oils, researchers should employ advanced chromatographic and mass spectrometric techniques. For detailed molecular analysis:
- GC×GC-TOFMS (Comprehensive Two-Dimensional Gas Chromatography/Time-of-Flight Mass Spectrometry): Resolves complex mixtures by separating compounds based on volatility and polarity. It identifies fatty acids, naphthenic acids, and steroidal structures in gas oils, enabling fine geochemical profiling .
- SARA Analysis (Saturates, Aromatics, Resins, Asphaltenes): Quantifies bulk compositional classes using solvent fractionation and chromatographic separation. This method is foundational for understanding phase behavior and reactivity .
Basic Question: How should experimental designs be structured to assess the thermal stability of gas oils under varying conditions?
Answer:
Experimental protocols should integrate:
- High-Pressure/Temperature Reactors: Simulate reservoir or refining conditions to monitor degradation products (e.g., coke formation).
- Thermodynamic Modeling: Use equations of state (e.g., Peng-Robinson EOS) to predict phase behavior during heating or gas injection. Parameters like asphaltene onset pressure are critical for stability thresholds .
- Controlled Variable Testing: Isolate temperature, pressure, and gas-oil ratio effects while maintaining consistent feedstock composition.
Advanced Question: How can contradictions in geochemical data arise when correlating gas oils to source rocks, and how are these resolved?
Answer:
Contradictions often stem from:
- Heterogeneous Source Rocks: Multiple active source layers with overlapping biomarkers.
- Post-Generation Alteration: Biodegradation or thermal cracking modifies original geochemical signatures.
Resolution Strategies:
- Multi-Tiered Correlation: Apply hierarchical validation:
- Geographic/Stratigraphic Proximity: Map spatial and temporal overlap between reservoirs and source rocks.
- Bulk Property Alignment: Compare API gravity, sulfur content, and viscosity.
- Molecular Fingerprinting: Use biomarkers (e.g., steranes, terpanes) and isotopic ratios (δ¹³C) for precise source identification. Advanced tools like FT-ICR MS provide high-resolution data for naphthenic acid profiling .
Advanced Question: What methodological frameworks are most robust for predicting phase behavior of gas oils under gas injection or elevated temperatures?
Answer:
Two thermodynamic models are widely compared:
- Peng-Robinson Equation of State (PR EOS): Requires SARA data and tuned binary interaction parameters. Validated for asphaltene precipitation thresholds under gas injection, with <5% deviation in bubble-point predictions .
- PC-SAFT (Perturbed-Chain Statistical Associating Fluid Theory): Predicts phase equilibria without SARA data by using molecular weight and density. Superior for polar components but computationally intensive.
Validation: Cross-check predictions against live oil data from Middle Eastern reservoirs and high-pressure PVT experiments .
Advanced Question: What methodologies are employed to assess the environmental fate and toxicity of gas oil contaminants in soil and water systems?
Answer:
The Total Petroleum Hydrocarbon Criteria Working Group (TPHCWG) framework is standard:
- Fractionation: Partition gas oils into aliphatic (C10–C40) and aromatic (BTEX, PAHs) fractions based on environmental mobility and toxicity.
- Risk-Based Modeling: Use reference doses (RfDs) for each fraction to calculate site-specific cleanup levels. Analytical methods include GC-FID for bulk TPH and HPLC-MS for PAH quantification .
- Bioavailability Studies: Conduct leaching tests under varying pH and organic matter content to refine exposure estimates.
Basic Question: What key parameters define the physicochemical properties of gas oils, and how are they experimentally determined?
Answer:
Critical parameters include:
- Viscosity: Measured via rotational viscometers at reservoir temperatures.
- API Gravity: Determined by hydrometry or oscillating U-tube densitometry.
- Sulfur Content: Quantified using X-ray fluorescence (XRF) or ASTM D4294.
- Flash Point: Assessed via Pensky-Martens closed-cup testers.
- Thermal Conductivity: Evaluated using transient hot-wire methods for heat transfer modeling.
Advanced Question: How can multi-scale data integration improve reservoir modeling for gas oil extraction?
Answer:
Integrate:
- Geochemical Data: Source rock maturity indices (e.g., Tmax from pyrolysis) and oil-oil correlations.
- Petrophysical Logs: NMR and resistivity logs to map porosity/permeability.
- Production Data: Decline curve analysis and pressure transient tests.
- Machine Learning: Train models on historical data to predict optimal drilling targets or EOR strategies (e.g., CO₂ injection efficacy). Case studies from unconventional reservoirs validate this approach .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
